Cas no 61151-99-3 (4-Oxazolecarboxylic acid, 2-(3-fluorophenyl)-5-methyl-, ethyl ester)

4-Oxazolecarboxylic acid, 2-(3-fluorophenyl)-5-methyl-, ethyl ester structure
61151-99-3 structure
Product name:4-Oxazolecarboxylic acid, 2-(3-fluorophenyl)-5-methyl-, ethyl ester
CAS No:61151-99-3
MF:C13H12FNO3
MW:249.237687110901
CID:490437

4-Oxazolecarboxylic acid, 2-(3-fluorophenyl)-5-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 4-Oxazolecarboxylic acid, 2-(3-fluorophenyl)-5-methyl-, ethyl ester
    • ethyl 2-(3-fluorophenyl)-5-methyl-1,3-oxazole-4-carboxylate
    • Inchi: 1S/C13H12FNO3/c1-3-17-13(16)11-8(2)18-12(15-11)9-5-4-6-10(14)7-9/h4-7H,3H2,1-2H3
    • InChI Key: PJBWQXNDOAMONE-UHFFFAOYSA-N
    • SMILES: O1C(C)=C(C(OCC)=O)N=C1C1=CC=CC(F)=C1

Computed Properties

  • Exact Mass: 249.08016

Experimental Properties

  • Density: 1.212±0.06 g/cm3(Predicted)
  • Melting Point: 54-56 °C(Solv: hexane (110-54-3))
  • Boiling Point: 352.2±52.0 °C(Predicted)
  • PSA: 52.33
  • pka: -1.60±0.10(Predicted)

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